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Compound of Interest

Compound Name: 18:1 SM-d9

Cat. No.: B15561187

Get Quote

\ J

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of specialized chemical reagents like 18:1 SM-d9 (N-oleoyl(d9)-D-
erythro-sphingosylphosphorylcholine) are paramount for laboratory safety and regulatory
compliance. This guide provides essential, step-by-step logistical information for the
appropriate disposal of 18:1 SM-d9, ensuring a safe laboratory environment.

Key Safety and Hazard Information

18:1 SM-d9 is often supplied in a solution, typically with chloroform. The safety profile and
disposal procedures are therefore largely determined by the hazards associated with the
solvent. Below is a summary of the hazard classifications for 18:1 SM-d9 in a chloroform
solution.
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Hazard Classification Description

Toxic if swallowed, in contact with skin, or if

Acute Toxicity

inhaled.[1]
Skin Corrosion/Irritation Causes skin irritation.[1]
Serious Eye Damage/Irritation Causes serious eye irritation.[1]
Carcinogenicity Suspected of causing cancer.[1]
Reproductive Toxicity Suspected of damaging the unborn child.[1]

May cause damage to organs (Central nervous
- o system, Liver, Kidney) through prolonged or
Specific Target Organ Toxicity )
repeated exposure. May cause respiratory

irritation or drowsiness and dizziness.[1]

Harmful to aquatic life with long-lasting effects.

[1]

Aquatic Hazard

Experimental Protocol for Disposal

The following procedure outlines the steps for the safe disposal of 18:1 SM-d9, particularly
when it is in a chloroform solution. This protocol is based on standard laboratory practices for
handling halogenated organic solvent waste.

Objective: To safely collect and dispose of 18:1 SM-d9 waste in accordance with hazardous
waste regulations.

Materials:

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves (nitrile, double-
gloved if working with large quantities), lab coat, and chemical safety goggles.

Designated hazardous waste container for halogenated organic solvents.

Hazardous waste labels.

Fume hood.
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Procedure:

e Work in a Ventilated Area: All handling and preparation for disposal of 18:1 SM-d9 solutions,
especially in chloroform, must be conducted within a certified chemical fume hood to prevent
inhalation of hazardous vapors.

e Segregate Waste: Do not mix 18:1 SM-d9 waste with non-hazardous waste or other
chemical waste streams. It should be collected in a designated container for halogenated
organic solvents.[2][3]

o Container Selection: Use a properly labeled, leak-proof, and chemically compatible waste
container. The container should be clearly marked as "Hazardous Waste" and list all
constituents, including "18:1 SM-d9" and "Chloroform."

o Transferring Waste: Carefully transfer the 18:1 SM-d9 waste into the designated hazardous
waste container. Avoid splashing.

o Container Management: Keep the waste container securely closed when not in use. Do not
overfill the container; leave adequate headspace to allow for vapor expansion.

o Storage: Store the hazardous waste container in a cool, dry, and well-ventilated secondary
containment area, away from incompatible materials.

» Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) office or a licensed professional waste disposal service to arrange for the
pickup and proper disposal of the halogenated solvent waste.[4][5] Disposal of chloroform-
containing waste typically involves high-temperature incineration in a permitted facility.[2]

o Decontamination: Decontaminate any reusable glassware or equipment that has come into
contact with the 18:1 SM-d9 solution using an appropriate solvent (e.g., ethanol or soap and
water), ensuring the cleaning residue is also disposed of as hazardous waste.[6]

Disposal of Pure 18:1 SM-d9 (Solid Form):
If you are handling 18:1 SM-d9 in its pure, solid form, it should be treated as a chemical waste.

o Packaging: Place the solid 18:1 SM-d9 in a securely sealed and clearly labeled container.
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¢ Labeling: The label should include the chemical name, quantity, and any known hazards.

» Disposal: Arrange for disposal through your institution's EHS office or a licensed chemical
waste disposal service.[5]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 18:1 SM-d9.

Start: 18:1 SM-d9 Waste

Is the waste in a chloroform solution?

Collect in a designated
halogenated organic solvent Treat as solid chemical waste
waste container

Label container with all constituents Package securely and label
and 'Hazardous Waste' with chemical name and hazards

Store in a cool, dry, ventilated area
in secondary containment

Arrange for pickup by a licensed
hazardous waste disposal service

End: Proper Disposal
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Disposal workflow for 18:1 SM-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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